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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
large-scale production of Omphalotin A, a cyclic peptide with nematicidal properties, using a
recombinant Pichia pastoris expression system.

Introduction

Omphalotin A is a ribosomally synthesized and post-translationally modified peptide (RiPP)
originally isolated from the fungus Omphalotus olearius.[1][2][3] Its unique structure, featuring
multiple backbone N-methylations, contributes to its high proteolytic stability and oral
bioavailability, making it an interesting candidate for drug development.[4] The heterologous
expression of the key biosynthetic genes, ophMA (encoding a peptide-N-methyltransferase
precursor) and ophP (encoding a macrocyclase), in Pichia pastoris allows for the scalable
production of this complex peptide.[1][5] This document outlines the fermentation and
downstream processing protocols for obtaining high-purity Omphalotin A.

Biosynthetic Pathway of Omphalotin A
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The production of Omphalotin A in a recombinant host is a two-step enzymatic process. First,
the OphMA protein autocatalytically methylates its own C-terminal core peptide sequence.
Subsequently, the OphP protease recognizes and cleaves this methylated precursor, leading to

the macrocyclization and release of mature Omphalotin A.[4][6]

Pichia pastoris Cell

nscription & Translation

ophP gene OphP Protease

Autocatalytic
ophMA gene OphMA Precursor Protein N-methylation N-methylated OphMA

PV Omphalotin A (cyclic)
ion
f

1 g Degraded OphMA

Click to download full resolution via product page

Caption: Biosynthetic pathway of Omphalotin A in recombinant Pichia pastoris.

Large-Scale Fermentation Protocol

This protocol is designed for a fed-batch fermentation process in a 15-liter bioreactor, a

common scale for process development and pilot production.

Table 1: Fermentation Parameters
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Parameter

Setpoint/Range

Rationale

Temperature

28-30°C

Optimal for P. pastoris growth
and protein expression.
Growth above 32°C can be

detrimental.

pH

5.0-6.0

Maintained to support cell
viability and product stability.
Controlled with addition of

ammonium hydroxide.

Dissolved Oxygen (DO)

>20%

P. pastoris requires sufficient
oxygen for metabolism of

glycerol and methanol.

Agitation

500-1500 rpm

To ensure adequate mixing

and oxygen transfer.

Aeration

0.1-1.0 vwm

To maintain dissolved oxygen

levels.

Table 2: Fermentation Media Composition
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Medium Component

Concentration (per liter)

Purpose

Basal Salts Medium (BSM)

Phosphorus source and

Phosphoric Acid, 85% 26.7 mL )
buffering agent.
Calcium Sulfate 0.93¢g Source of calcium ions.
] Source of potassium and
Potassium Sulfate 18.2¢
sulfur.
Magnesium Sulfate-7H20 149¢g Source of magnesium ions.
Potassium Hydroxide 413¢g pH adjustment.
Initial carbon source for
Glycerol 40 g ) ]
biomass accumulation.
_ Provides essential
PTM1 Trace Salts Solution 4.35 mL ) )
micronutrients for growth.
Cupric Sulfate-5H20 6.09g
Sodium lodide 0.08 ¢
Manganese Sulfate-H20 30g
Sodium Molybdate-2H20 0.2g
Boric Acid 0.02¢g
Cobalt Chloride 05¢
Zinc Chloride 20.0g
Ferrous Sulfate-7H20 65.09g
Biotin 0.2g
Sulfuric Acid 5.0 mL
Fed-Batch Feeds
] Carbon source for biomass
Glycerol Feed (50% wi/v) As required

growth phase.
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] Inducer for AOX1 promoter
Methanol Feed (100%) As required
and carbon source.

Experimental Protocol: Fed-Batch Fermentation

1. Inoculum Preparation:

e |noculate 10 mL of BMGY medium in a 50 mL baffled flask with a frozen stock of the
recombinant P. pastoris strain.

e Incubate at 30°C, 250-300 rpm for 16-24 hours until the ODsoo reaches 2-6.

e Use this culture to inoculate 100 mL of BMGY in a 1 L baffled flask and incubate under the
same conditions for 16-24 hours.

o Aseptically transfer the inoculum to the sterilized 15 L bioreactor containing Basal Salts
Medium.

2. Glycerol Batch Phase:
 Allow the culture to grow in the initial batch medium containing 4% glycerol.
e Maintain the fermentation parameters as listed in Table 1.

o This phase typically lasts for 18-24 hours, until the initial glycerol is depleted, indicated by a
sharp increase in dissolved oxygen.

3. Glycerol Fed-Batch Phase:

« Initiate a 50% (w/v) glycerol feed at a rate of approximately 18 mL/hr/L of initial fermentation
volume.

o Continue the glycerol feed for about 4-8 hours to achieve a high cell density (target wet cell
weight of 180-220 g/L).

4. Methanol Induction Phase:

» Stop the glycerol feed and allow the culture to consume any residual glycerol.
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Begin the induction phase by feeding 100% methanol containing 12 mL/L PTM: trace salts.

Start the methanol feed at a low rate (e.g., 3.6 mL/hr/L of initial fermentation volume) and

gradually increase it as the culture adapts.

Maintain the dissolved oxygen level above 20% by adjusting both the agitation and the

methanol feed rate.

The induction phase is typically carried out for 48-72 hours. Samples can be taken

periodically to monitor Omphalotin A production.
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Large-Scale Fermentation Workflow
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Caption: Workflow for the large-scale fed-batch fermentation of Omphalotin A.

Downstream Processing and Purification

As Omphalotin A is produced intracellularly, the downstream process begins with cell lysis

followed by extraction and chromatographic purification.

ble 3: ing :

Step

Method

Purpose

Expected Outcome

Centrifugation (e.qg.,

To separate the cell

1. Cell Harvesting _ biomass from the Cell paste.
8000 x g, 20 min, 4°C) .
fermentation broth.
High-pressure To release the
2. Cell Lysis homogenization or intracellular Cell lysate.
bead milling Omphalotin A.
Centrifugation (e.g., ]
o ] To remove cell debris N
3. Clarification 13,000 x g, 30 min, Clarified cell lysate.

4°C)

from the lysate.

4. Extraction

Liquid-liquid extraction

with ethyl acetate

To selectively extract
Omphalotin A from the

aqueous lysate.

Omphalotin A
enriched organic

phase.

5. Purification

Reversed-Phase

To purify Omphalotin

>95% pure

HPLC (C18 column) Ato a high degree. Omphalotin A.
To obtain a stable, N
) ) o Lyophilized
6. Final Formulation Lyophilization powdered form of )
Omphalotin A.

Omphalotin A.

Experimental Protocol: Purification

1. Cell Harvesting and Lysis:

» Centrifuge the fermentation culture to pellet the cells.
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Resuspend the cell pellet in a suitable lysis buffer (e.g., 25 mM Tris-HCI, pH 8.0, 100 mM
NacCl).

Disrupt the cells using a high-pressure homogenizer or bead mill.
Centrifuge the lysate to remove insoluble cell debris.
. Extraction:
Mix the clarified lysate with an equal volume of ethyl acetate.
Agitate vigorously and then separate the organic and aqueous phases by centrifugation.
Collect the upper organic phase containing Omphalotin A.
Evaporate the ethyl acetate under reduced pressure to obtain a crude extract.
. Reversed-Phase HPLC Purification:
Dissolve the crude extract in methanol.
Purify the extract using a preparative C18 RP-HPLC column.[7]
Use a gradient of acetonitrile in water (both containing 0.1% trifluoroacetic acid) for elution.
Monitor the elution at 214 nm and collect fractions corresponding to the Omphalotin A peak.
. Quantification and Final Product:

Analyze the purified fractions by LC-MS/MS to confirm the identity and purity of Omphalotin
A.[5]

Pool the pure fractions and lyophilize to obtain the final product.

Quantify the final yield of Omphalotin A. Published lab-scale productions have yielded up to
1200 pg from a culture.[7]
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Downstream Processing Workflow
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Caption: Workflow for the downstream processing and purification of Omphalotin A.

Conclusion

The protocols outlined provide a robust framework for the large-scale production and
purification of Omphalotin A using a recombinant Pichia pastoris system. Optimization of
fermentation parameters, particularly the methanol feed strategy, and careful execution of the
downstream processing steps are critical for achieving high yields and purity of the final
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product. This methodology enables the generation of significant quantities of Omphalotin A for
further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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